2,3,4-Trichlorophenylhydrazine

• IUPAC Name: (2,3,4-trichlorophenyl)hydrazine
• InChI: InChI=1S/C6H5Cl3N2/c7-3-1-2-4(11-10)6(9)5(3)8/h1-2,11H,10H2
• InChI Key: IYBKJASNAMGBOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1NN)Cl)Cl)Cl
• Molecular Formula: C6H5Cl3N2
• Molecular Weight: 211.5 g/mol

Description

2,3,4-Trichlorophenylhydrazine (TCPH) is a chemical compound used in scientific research to study the biochemical and physiological effects of various substances. TCPH is a hydrazine derivative, which is widely used in the synthesis of various organic compounds. TCPH is a colorless to yellow crystalline powder that is stable at room temperature and has a melting point of 123-125°C. TCPH is soluble in organic solvents such as ethanol, acetone, and chloroform.

Future Directions

: Sigma-Aldrich : ChemSpider : Academia.edu

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Fifty grams of 2,3,4-trichloroaniline was added portionwise to a solution of 200 ml of concentrated hydrochloric acid at approximately 0° C. To the reaction mixture was added 17.6 g of sodium nitrite dissolved in 100 ml of water dropwise over 1 hour. Next, 94.8 g of stannous chloride dissolved in 100 ml of concentrated hydrochloric acid was added dropwise to the reaction mixture over a 1 hour period while maintaining the temperature at approximately 0° C. The reaction mixture was stirred for approximately 1 hour at this temperature and then warmed to room temperature and stirred for 20 additional hours. The precipitated solid was collected by filtration and dried. The collected solid was added to a cold solution of 300 ml of 25% aqueous sodium hydroxide and this solution was stirred at approximately 5° C. for 1 hour. This aqueous solution was then extracted with ether and the organic phase was washed with water and saturated sodium chloride, and finally dried over anhydrous magnesium sulfate. The organic phase was evaporated under reduced pressure and the residue was recrystallized from ethanol to afford 35 g of 2,3,4-trichlorophenylhydrazine. Yield 66%. mp=138°-140° C.

Synthesis routes and methods III

Procedure details

2,3,4-Trichloroaniline (100 g) was dissolved with stirring in glacial acetic acid (875 ml) at 55°-60° C. A solution of sodium nitrite (39.5 g) in concentrated sulphuric acid (300 ml) was then added over 15 minutes at 55°-60° C. to the solution thus obtained. The viscous mixture obtained was cooled to 5°-10° C. and a solution of stannous chloride dihydrate (437 g) in concentrated hydrochloric acid (375 ml) was added at 5°-10° C. over 20 minutes. A fine, off-white solid precipitated. To aid filtration, the mixture was warmed to 60° C., allowed to cool to laboratory temperature and then filtered. The precipitate was washed on the filter with saturated aqueous sodium chloride solution (100 ml). The damp powder thus obtained was added to a stirred mixture of aqueous ammonia (1.3 liters; S.G. 0.880) and ice. The fine slurry which formed was filtered and the precipitate obtained was dried at 80° C., and boiled twice with chloroform (2×1.5 liters). The chloroform extracts were combined and evaporated to dryness to give 2,3,4-trichlorophenylhydrazine (86 g), m.p. 142°-143° C., in the form of a colourless powder.